Cas no 150821-39-9 (9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%))

• Product Name: 9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%)
• CAS No: 150821-39-9
• CID: 4739182
• Update Time: 2025-10-30

9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%) Chemical and Physical Properties

Names and Identifiers

• 9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%)

Additional information on 9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%)

Compound CAS No. 150821-39-9: 9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%)

Rapamycin, also known as sirolimus, is a macrolide antibiotic and immunosuppressive agent that has garnered significant attention in the scientific community due to its diverse biological activities. The compound CAS No. 150821-39-9, specifically referred to as 9,14-deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin, represents a chemically modified derivative of rapamycin. This derivative has been extensively studied for its potential applications in the fields of oncology, immunology, and infectious diseases.

The structural modifications in 9,14-deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxyrapamycin introduce unique properties that distinguish it from the parent compound. Recent studies have highlighted its enhanced bioavailability and reduced toxicity profiles, making it a promising candidate for targeted drug delivery systems. Researchers have also explored its ability to modulate key signaling pathways involved in cancer progression, such as the mTOR pathway, which is critical for cell growth and survival.

One of the most notable advancements in this area is the development of rapamycin analogs with improved pharmacokinetic properties. These analogs have shown remarkable efficacy in preclinical models of solid tumors and hematological malignancies. For instance, a study published in *Nature Communications* demonstrated that 9,14-deepoxy derivatives exhibit superior anti-proliferative activity against various cancer cell lines compared to conventional rapamycin.

In addition to its anti-cancer potential, 9,14-deepoxy-rapamycin derivatives have also been investigated for their immunomodulatory effects. The compound's ability to selectively inhibit certain immune cells while sparing others has opened new avenues for treating autoimmune diseases and transplant rejection. A recent clinical trial reported encouraging results in reducing graft-versus-host disease (GVHD) incidence in patients receiving hematopoietic stem cell transplants.

The synthesis of 9,14-deepoxy-rapamycin derivatives involves intricate chemical transformations that require precise control over stereochemistry and regioselectivity. Researchers have employed advanced techniques such as enzymatic catalysis and microwave-assisted synthesis to optimize the production process. These methods not only enhance yield but also minimize environmental impact, aligning with current green chemistry principles.

Moreover, the application of computational chemistry tools has significantly accelerated the discovery of novel rapamycin derivatives. By leveraging molecular docking and machine learning algorithms, scientists can predict the binding affinities of various rapamycin analogs to their target proteins with high accuracy. This approach has facilitated the identification of lead compounds with superior therapeutic profiles.

Looking ahead, the integration of nanotechnology with rapamycin derivatives holds immense promise for overcoming challenges related to drug delivery. Liposomal formulations and polymeric nanoparticles have been explored as carriers to enhance the stability and targeting efficiency of these compounds. Early-stage studies indicate that such formulations could drastically improve treatment outcomes while reducing systemic side effects.

In conclusion, CAS No. 150821-39-9: 9,14-deepoxy-rapamycin derivatives represent a cutting-edge advancement in macrolide-based therapeutics. With ongoing research focusing on optimizing their pharmacological properties and expanding their therapeutic applications, these compounds are poised to make a significant impact on modern medicine.